Cas no 13431-10-2 (1-Methylimidazolidine-2-thione)

• Product Name: 1-Methylimidazolidine-2-thione
• CAS No: 13431-10-2
• MF: C₄H₈N₂S
• MW: 116.184719085693
• MDL: MFCD00800600
• CID: 200410
• PubChem ID: 2733224
• Update Time: 2025-04-19

1-Methylimidazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4,5-dihydro-1H-imidazole-2-thiol
• 1-METHYL-2-IMIDAZOLIDINETHIONE
• 2-Imidazolidinethione,1-methyl-
• 1-methylimidazolidine-2-thione
• TAPAZOLE
• METAZOLE
• METHIMAZOL
• METHIAZOLE
• Mercazoline
• METHIAMAZOLE
• TIMTEC-BB SBB007579
• N-METHYLETHYLENETHIOUREA
• AKOS BBS-00004622
• LABOTEST-BB LT00033517
• SCHEMBL690903
• FDDDTDSPQXLQFY-UHFFFAOYSA-N
• CS-0214960
• A922288
• EN300-208279
• 13431-10-2
• MFCD00800600
• AKOS005745106
• UNII-D3BFY778F5
• AB92348
• 2-Imidazolidinethione, 1-methyl-
• AKOS015962055
• N-Methylimidazolidine, 2-thione
• FT-0630404
• DTXSID00158636
• Methylethylenethiourea
• CHEBI:194967
• BS-3748
• 1-methylimidazoline-2-thione
• 1-methylimidazolidin-2-thione
• D3BFY778F5
• n-methyl-2-mercapto-imidazoline
• AC-15625
• DB-042226
• STL134854
• 1-Methylimidazolidine-2-thione;
• 1-Methylimidazolidine-2-thione

• MDL： MFCD00800600
• Inchi： 1S/C4H8N2S/c1-6-3-2-5-4(6)7/h2-3H2,1H3,(H,5,7)
• InChI Key： FDDDTDSPQXLQFY-UHFFFAOYSA-N
• SMILES： S=C1NCCN1C

Computed Properties

• Exact Mass: 116.04100
• Monoisotopic Mass: 116.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 47.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.095 (estimate)
• Melting Point: 144-147 °C(lit.)
• Boiling Point: 153.2°C at 760 mmHg
• Flash Point: 46.5 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 47.36000
• LogP: 0.07300
• Solubility: Not available
• Vapor Pressure: 3.4±0.3 mmHg at 25°C

1-Methylimidazolidine-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 43-62-63-22
• Safety Instruction： S26-S27-S36-S45
• RTECS：NI8615000
• Hazardous Material Identification：
• Safety Term：S26-27-36-45
• Risk Phrases：R43
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines